Cas no 76086-05-0 (ethyl ethoxymethyl ketone)

• Product Name: ethyl ethoxymethyl ketone
• CAS No: 76086-05-0
• MF: C₆H₁₂O₂
• MW: 116.158282279968
• CID: 862175
• PubChem ID: 144750
• Update Time: 2025-04-19

ethyl ethoxymethyl ketone Chemical and Physical Properties

Names and Identifiers

• ethyl ethoxymethyl ketone
• 1-ethoxybutan-2-one
• 2-butanone, 1-ethoxy-
• 76086-05-0
• 2-ethoxymethyl ethyl ketone
• AKOS011315851
• SCHEMBL5986397
• DTXSID70226972

• Inchi： 1S/C6H12O2/c1-3-6(7)5-8-4-2/h3-5H2,1-2H3
• InChI Key： FRFMOVPIHHDDPP-UHFFFAOYSA-N
• SMILES： O(CC)CC(CC)=O

Computed Properties

• Exact Mass: 116.08376
• Monoisotopic Mass: 116.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 68.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3